4-amino-6-chloro-N1,N3-diphenylbenzene-1,3-disulfonamide

• IUPAC Name: 4-amino-6-chloro-1-N,3-N-diphenylbenzene-1,3-disulfonamide
• InChI: InChI=1S/C18H16ClN3O4S2/c19-15-11-16(20)18(28(25,26)22-14-9-5-2-6-10-14)12-17(15)27(23,24)21-13-7-3-1-4-8-13/h1-12,21-22H,20H2
• InChI Key: FGDWGOVNMCIHGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2N)Cl)S(=O)(=O)NC3=CC=CC=C3
• Molecular Formula: C18H16ClN3O4S2
• Molecular Weight: 437.9 g/mol

Description

4-Amino-6-chloro-N1,N3-diphenylbenzene-1,3-disulfonamide is a compound with the molecular formula C18H16ClN3O4S2. It is obtained by treating the chloride with ammonia in tert-butanol and concentrating the solution by evaporation. This compound is a potent inhibitor of the gastric pathogen, Helicobacter pylori (hpCA).

Synthesis Analysis

The synthesis of 4-Amino-6-chloro-N1,N3-diphenylbenzene-1,3-disulfonamide involves treating the chloride with ammonia in tert-butanol and concentrating the solution by evaporation. The yield of this process is 80%. Condensation with formic acid gives 6-chloro-7-sulfamoyl-1,2,4-benzothiadiazine 1,1-dioxide, an important diuretic.

Molecular Structure Analysis

The molecular structure of 4-Amino-6-chloro-N1,N3-diphenylbenzene-1,3-disulfonamide can be represented by the SMILES string: NC1=CC(Cl)=C(C=C1S(N)(=O)=O)S(N)(=O)=O.

Chemical Reactions Analysis

The compound undergoes condensation with formic acid to give 6-chloro-7-sulfamoyl-1,2,4-benzothiadiazine 1,1-dioxide. It can also be polymerized on the bare electrode surface using the cyclic voltammetry technique in 1 M H2SO4 solution.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 285.7. It is soluble in DMF and DMSO, but only slightly soluble in ethanol.

Scientific Research Applications

Inhibition of Gastric Pathogens

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Synthesis of Deuterated Thiazides

This compound is used in the synthesis of deuterated thiazides, which are a class of diuretics used to treat high blood pressure and edema. .

Electrochemical Applications

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Nonlinear Optical Activity

The compound exhibits nonlinear optical activity, which is significant for developing materials with applications in photonics and optoelectronics. .

Mechanism of Action

4-Amino-6-chloro-N1,N3-diphenylbenzene-1,3-disulfonamide acts as a potent inhibitor of the gastric pathogen, Helicobacter pylori (hpCA).

Safety and Hazards

The compound is harmful if inhaled and may cause damage to organs through prolonged or repeated exposure. It is also harmful in contact with skin. Safety measures include wearing protective gloves, eye protection, face protection, and avoiding breathing dust, fume, gas, mist, vapors, or spray.

Future Directions

The compound has been used in the synthesis of deuterated thiazides. It is also detected as a hydrolysis product of chlorothiazide in the urine. Given its inhibitory action against Helicobacter pylori, it may have potential applications in the treatment of infections caused by this bacterium.